Cas no 1291855-95-2 (N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide)

• Product Name: N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide
• CAS No: 1291855-95-2
• MF: C₂₃H₂₇N₅O₂
• MW: 405.492784738541
• CID: 5322017
• Update Time: 2025-05-20

N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide

• Inchi： 1S/C23H27N5O2/c1-3-17-10-12-18(13-11-17)20-14-21-23(30)27(24-16-28(21)25-20)15-22(29)26(4-2)19-8-6-5-7-9-19/h5-13,16,20-21,25H,3-4,14-15H2,1-2H3
• InChI Key： IFZNBKCBMOOEDU-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC(CC)=CC=3)NN2C=NN1CC(N(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 640
• XLogP3: 3
• Topological Polar Surface Area: 68.2

Additional information on N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide

Comprehensive Analysis of N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide (CAS No. 1291855-95-2)

The compound N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide, identified by its CAS No. 1291855-95-2, is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrazolo[1,5-d][1,2,4]triazine derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. Its intricate structure features a pyrazolo-triazine core coupled with an N-ethyl-N-phenylacetamide moiety, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide due to their diverse pharmacological properties. Searches for "pyrazolo-triazine derivatives in drug discovery" and "CAS 1291855-95-2 applications" have surged, reflecting the demand for innovative therapeutic agents. This compound's 4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazine scaffold is particularly noteworthy, as it mimics biologically relevant motifs found in natural products and FDA-approved drugs.

The synthesis of N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide typically involves multi-step organic reactions, including cyclocondensation and amide coupling strategies. Researchers often optimize these processes to improve yield and purity, as evidenced by publications querying "synthetic routes for CAS 1291855-95-2." The compound's molecular weight and logP value suggest moderate lipophilicity, a characteristic that influences its potential bioavailability and formulation development.

From a structure-activity relationship (SAR) perspective, the 4-ethylphenyl substituent at the 2-position of the pyrazolo-triazine ring may contribute to target binding affinity, while the N-ethyl-N-phenylacetamide side chain could modulate metabolic stability. These features align with current trends in "rational drug design" and "fragment-based lead discovery," as indicated by search engine analytics. Computational studies of CAS 1291855-95-2 often focus on its 3D molecular conformation and potential interactions with biological targets.

Analytical characterization of N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide employs advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The compound's UV-Vis absorption profile has also been investigated, given the conjugated system within its pyrazolo[1,5-d][1,2,4]triazine framework. These data are crucial for quality control and are frequently referenced in queries about "spectral data for CAS 1291855-95-2."

In material science applications, the π-conjugated system of N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide has drawn attention for potential use in organic electronics. Its thermal stability and photophysical properties make it a candidate for optoelectronic materials, coinciding with increased searches for "heterocyclic compounds in OLEDs." Researchers are particularly interested in how the 4-oxo group influences charge transport characteristics.

Regulatory considerations for CAS 1291855-95-2 emphasize proper handling according to standard laboratory protocols. While not classified as hazardous under current guidelines, material safety data sheets (MSDS) recommend standard precautions for fine chemical powders. This aligns with industry searches for "safe handling of research chemicals" and "laboratory best practices."

The commercial availability of N-ethyl-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-phenylacetamide through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current pricing trends and "bulk synthesis options" are common queries among procurement specialists. The compound's storage stability under various conditions (e.g., temperature, humidity) remains an active area of study, particularly for long-term research projects.

Future research directions for CAS 1291855-95-2 may explore its potential as a pharmacophore in targeted therapies or as a building block for advanced materials. The compound's versatility ensures its continued relevance in answering scientific questions about "molecular diversity-oriented synthesis" and "structure-property relationships." As analytical techniques advance, deeper insights into its supramolecular interactions and crystal packing behavior are anticipated.